Cas no 69686-84-6 (Oleaside A)

• Product Name: Oleaside A
• CAS No: 69686-84-6
• Molecular Formula: C₃₀H₄₄O₇
• Molecular Weight: 516.6662
• CID: 974024
• PubChem ID: 434211

Oleaside A Properties

Names and Identifiers

• Oleaside A
• OLEASIDE A(P)
• OLEASIDE A(P) PrintBack
• Nsc345646
• Oleagenin 3-O-beta-D-diginoside
• Oleaside
• (3beta,5beta)-3-[(2,6-Dideoxy-3-O-methyl-beta-D-lyxo-hexopyranosyl)oxy]-14-oxo-8,15-cyclo-14,15-secocard-20(22)-enolide
• 3β-[(2,6-Dideoxy-3-O-methyl-β-D-lyxo-hexopyranosyl)oxy]-14-oxo-8,15-cyclo-14,15-seco-5β-card-20(22)-enolide
• 3-[(1R,4R,6S,9S,10R,13R,14R)-6-[(2R,4S,5S,6S)-5-Hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-9,13-dimethy
• AKOS037515155
• 10,12b-Dimethyl-13-oxo-9-(5-oxo-2,5-dihydrofuran-3-yl)tetradecahydro-1H-6a,10-methanocycloocta[a]naphthalen-3-yl 2,6-dideoxy-3-O-methylhexopyranoside
• NSC-345646
• 3-[6-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-9,13-dimethyl-17-oxo-14-tetracyclo[11.3.1.01,10.04,9]heptadecanyl]-2H-furan-5-one
• CHEMBL1966393
• 69686-84-6
• DTXSID00989846
• 3beta-[(2,6-Dideoxy-3-O-methyl-beta-D-lyxo-hexopyranosyl)oxy]-14-oxo-8,15-cyclo-14,15-seco-5beta-card-20(22)-enolide
• NSC 345646
• 2(5H)-Furanone, 4-[(3S,4aR,6aR,9R,10R,12aR,12bS)-3-[(2,6-dideoxy-3-O-methyl-β-D-lyxo-hexopyranosyl)oxy]tetradecahydro-10,12b-dimethyl-13-oxo-1H-6a,10-methanocycloocta[a]naphthalen-9-yl]-
• DA-66323

• InChIKey： DFDVWAJDFYYBAC-UHFFFAOYSA-N
• Inchi： 1S/C30H44O7/c1-17-26(32)22(34-4)15-25(36-17)37-20-6-9-28(2)19(14-20)5-11-30-12-7-21(18-13-24(31)35-16-18)29(3,27(30)33)10-8-23(28)30/h13,17,19-23,25-26,32H,5-12,14-16H2,1-4H3
• SMILES： O=C1C2(C([H])([H])[H])C([H])(C3=C([H])C(=O)OC3([H])[H])C([H])([H])C([H])([H])C31C([H])([H])C([H])([H])C1([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C1(C([H])([H])[H])C3([H])C([H])([H])C2([H])[H])OC1([H])C([H])([H])C([H])(C([H])(C([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 516.308704g/mol
• Surface Charge: 0
• XLogP3: 3.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 516.308704g/mol
• Monoisotopic Mass: 516.308704g/mol
• Topological Polar Surface Area: 91.3Ų
• Heavy Atom Count: 37
• Complexity: 977
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 516.7

Experimental Properties

• LogP: 4.34760
• PSA: 91.29000
• Refractive Index: 1.564
• Boiling Point: 672.3°C at 760 mmHg
• Melting Point: 251～255℃
• Flash Point: 216.3°C
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),
• Color/Form: Powder
• pka: 13.55±0.70(Predicted)
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds